molecular formula C6H12N2O2 B13311387 2-Amino-3-(prop-2-en-1-yloxy)propanamide

2-Amino-3-(prop-2-en-1-yloxy)propanamide

Cat. No.: B13311387
M. Wt: 144.17 g/mol
InChI Key: TXAASGRSIGXNLR-UHFFFAOYSA-N
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Description

2-Amino-3-(prop-2-en-1-yloxy)propanamide is a propanamide derivative featuring an allyl ether (prop-2-en-1-yloxy) substituent at the β-position of the amino acid backbone. The allyl ether group confers unique electronic and steric properties, distinguishing it from other propanamide derivatives. Its synthesis typically involves coupling reactions or functional group transformations, as seen in structurally related compounds .

Properties

Molecular Formula

C6H12N2O2

Molecular Weight

144.17 g/mol

IUPAC Name

2-amino-3-prop-2-enoxypropanamide

InChI

InChI=1S/C6H12N2O2/c1-2-3-10-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H2,8,9)

InChI Key

TXAASGRSIGXNLR-UHFFFAOYSA-N

Canonical SMILES

C=CCOCC(C(=O)N)N

Origin of Product

United States

Biological Activity

2-Amino-3-(prop-2-en-1-yloxy)propanamide is an organic compound with significant potential in biological applications, particularly in medicinal chemistry. This article explores its biological activity, focusing on its mechanisms, therapeutic potentials, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical formula of 2-Amino-3-(prop-2-en-1-yloxy)propanamide is C6H13N2O2C_6H_{13}N_2O_2. The compound possesses an amino group, a propanamide group, and an isopropoxy group, which contribute to its biological activities.

Biological Activity Overview

Research indicates that 2-Amino-3-(prop-2-en-1-yloxy)propanamide exhibits a range of biological activities, including:

  • Anticancer Activity : The compound has been investigated for its potential to inhibit cancer cell proliferation through various mechanisms. It shows promise in targeting specific enzymes and pathways involved in tumor growth.
  • Anticonvulsant Properties : Similar compounds have been studied for their ability to modulate neurotransmitter systems, suggesting potential applications in seizure disorders.

The biological activity of 2-Amino-3-(prop-2-en-1-yloxy)propanamide can be attributed to several mechanisms:

  • Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism and proliferation, such as histone deacetylases (HDACs) and thymidylate synthase. This inhibition can lead to reduced cell growth and increased apoptosis in cancer cells.
  • Receptor Modulation : It may interact with neurotransmitter receptors, potentially enhancing or diminishing their activity, which is critical for anticonvulsant effects.

Structure-Activity Relationship (SAR)

Understanding the SAR of 2-Amino-3-(prop-2-en-1-yloxy)propanamide is essential for optimizing its biological activity. Modifications to the molecular structure can significantly influence its potency and selectivity:

Modification Effect on Activity
Addition of alkyl groupsMay enhance lipophilicity and receptor binding affinity
Alteration of the amino groupCan affect enzyme inhibition potency
Variations in the propanamide moietyInfluence on solubility and bioavailability

Case Studies

Several studies have highlighted the biological activity of compounds structurally similar to 2-Amino-3-(prop-2-en-1-yloxy)propanamide:

  • Anticancer Studies : A study demonstrated that derivatives with modifications at the amino group exhibited varying levels of cytotoxicity against multiple cancer cell lines, indicating that structural changes can enhance therapeutic efficacy .
  • Anticonvulsant Research : Another study focused on related compounds found that small structural changes could lead to significant variations in anticonvulsant activity, highlighting the importance of precise molecular design .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Bioactivity

Table 1: Activity Profiles of Selected Propanamide Derivatives
Compound Name Substituent (R-group) Reported Activity (e.g., IC50, MIC) Reference
2-Amino-3-(prop-2-en-1-yloxy)propanamide Allyl ether (prop-2-en-1-yloxy) Not explicitly reported
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide Benzyloxy 0% activity (specific assay)
2-Amino-5-(3-nitroguanidino)-N-(4-phenylthiazol-2-yl)pentanamide Nitroguanidino-pentyl chain 8–11% activity
(R)-2-Amino-3-(1H-indol-3-yl)-N-[[1-(5-methoxy-2-pyridinyl)cyclohexyl]methyl]propanamide Indolyl + methoxypyridinyl Opioid receptor modulation

Key Observations :

  • Bulky substituents like naphthyl (e.g., compound 15b in ) or heterocycles (e.g., indolyl in ) are linked to receptor-targeted bioactivity, suggesting that the allyl ether’s smaller size and electron-rich nature might favor distinct binding modes.

Physicochemical Properties

Table 2: Comparative Physicochemical Data
Compound Name Molecular Weight (g/mol) logP (Predicted) Solubility (mg/mL) Stability Notes
2-Amino-3-(prop-2-en-1-yloxy)propanamide ~160 0.5–1.2 Moderate in DMSO Allyl ether may oxidize
3-Amino-3-(pyridin-2-yl)propanamide (CAS 771528-85-9) 165.19 -0.3 High in water Stable, polar
2-Amino-3-(1,2-thiazol-5-yl)propanamide 171.2 0.8 Low in water Sensitive to light

Key Observations :

  • Thiazolyl and indolyl substituents (e.g., ) reduce aqueous solubility due to aromatic stacking but improve target binding via π-π interactions.

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